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Cat. No.: B085415 Get Quote

Introduction

The measurement of the neutron capture cross-section of Samarium-152 (¹⁵²Sm) is a critical

endeavor in nuclear physics with significant implications for various fields, including nuclear

medicine and reactor physics. The reaction, ¹⁵²Sm(n,γ)¹⁵³Sm, is the primary production route

for Samarium-153 (¹⁵³Sm), a radionuclide with favorable decay characteristics for targeted

radionuclide therapy.[1] ¹⁵³Sm emits both beta particles suitable for therapy and gamma

photons that allow for SPECT imaging, making it a valuable theranostic agent.[1] Accurate

knowledge of the neutron capture cross-section is essential for optimizing the production of

¹⁵³Sm and for validating nuclear data libraries.[2][3] These application notes provide a detailed

overview of the experimental setup and protocols for measuring the ¹⁵²Sm(n,γ)¹⁵³Sm reaction

cross-section.

Quantitative Data Summary
The following tables summarize key quantitative data from various experimental studies on

neutron capture on ¹⁵²Sm.

Table 1: Neutron Source and Target Specifications

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b085415?utm_src=pdf-interest
https://www.benchchem.com/product/b085415?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8326506/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8326506/
https://www.researchgate.net/publication/262565575_Thermal_neutron_capture_cross_sections_for_the_152Smn153Sm_and_154Smn155Sm_reactions_at_00536_eV_energy
https://www.researchgate.net/publication/279803095_Experimental_cross_section_for_the_152Smn_g153Sm_reaction_at_00334_eV
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Source

Neutron Source

Facility
TRIGA Mark-II Research

Reactor
[2][4][5]

Neutron Energy 0.0536 eV [2]

0.0334 eV [3][4]

Thermal (0.025 eV) [3]

Target Material

Compound Highly enriched ¹⁵²Sm₂O₃ [1]

Enrichment 98.7% ± 0.1 [1]

Alternative Compound ¹⁵²Sm(NO₃)₃ [1]

Sample Mass 150 µg ¹⁵²Sm [1]

Sample Diameter 1.2 cm [2]

Sample Thickness 0.16 cm [2]

Monitor Foil

Material Gold (Au) [2][4][5]

Reference Reaction ¹⁹⁷Au(n,γ)¹⁹⁸Au [2][4][5]

Table 2: Detector System and Data Acquisition
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Parameter Value Source

Detector

Type
High-Purity Germanium

(HPGe)
[2][4]

Relative Efficiency 15% [2]

Energy Resolution 1.8 keV at 1332.5 keV (⁶⁰Co) [2]

Data Acquisition

System
Digital Gamma Spectrometry

System
[2]

Software Maestro [2]

Spectrum Analysis Hypermet PC version 5.12 [2]

Table 3: Measured Neutron Capture Cross-Sections for ¹⁵²Sm(n,γ)¹⁵³Sm

Neutron Energy (eV) Cross-Section (barns) Source

0.0536
Not explicitly stated, but

compared to evaluated data
[2]

0.0334 184 ± 22 [3][6]

0.025 (Thermal) 204.8 ± 7.9 [3]

Thermal (σth) 206 [1]

Experimental Protocols
The following protocols detail the methodologies for performing a neutron capture experiment

on ¹⁵²Sm.

Protocol 1: Sample Preparation
Target Material Selection: Procure highly enriched ¹⁵²Sm₂O₃ (e.g., 98.7% enrichment).[1]
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Conversion to Nitrate (Optional but Recommended):

Dissolve the ¹⁵²Sm₂O₃ powder in a 4 mol/L nitric acid (HNO₃) solution (trace metal grade).

[1]

Evaporate the solution to dryness using a rotavapor and then a vacuum oven to obtain

¹⁵²Sm(NO₃)₃.[1] This form facilitates easier handling after irradiation.

Sample Encapsulation:

Dissolve the ¹⁵²Sm(NO₃)₃ in a known volume of high-purity water.[1]

Dispense a precise volume, corresponding to the desired target mass (e.g., 150 µg), into

high-purity quartz glass ampoules.[1]

Alternatively, press the ¹⁵²Sm₂O₃ powder into a pellet of known diameter and thickness

(e.g., 1.2 cm diameter, 0.16 cm thickness).[2]

Monitor Foil Preparation:

Prepare a monitor foil of high-purity gold (Au) with a known mass and dimensions.

The monitor foil will be co-irradiated with the samarium sample to determine the neutron

flux.[2][4][5]

Protocol 2: Irradiation
Neutron Source: Utilize a research reactor, such as the TRIGA Mark-II, capable of providing

a stable neutron flux.[2][4]

Neutron Beam Monochromatization:

To perform measurements at specific neutron energies, monochromatize the reactor

neutron beam. This can be achieved by Bragg reflection from a single crystal, such as a

Cu(200) crystal.[2]

Use a series of collimators to define the neutron beam size and reduce background

radiation.[2]
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Experimental Arrangement:

Place the encapsulated ¹⁵²Sm sample in the path of the monochromatic neutron beam.

Position the gold monitor foil in close proximity to the samarium sample to ensure it is

exposed to the same neutron flux.

The distance between the monochromator and the target sample can be significant (e.g.,

141 cm).[2]

Irradiation Procedure:

Irradiate the sample and monitor foil for a predetermined duration. The irradiation time will

depend on the neutron flux, the sample mass, and the expected cross-section.

To check for the presence of epithermal and fast neutrons, cadmium and aluminum foils

can be used, respectively.[2]

Protocol 3: Gamma-Ray Spectroscopy
Detector Setup:

Use a calibrated High-Purity Germanium (HPGe) detector with appropriate shielding to

reduce background radiation.[2]

The detector should be coupled to a digital gamma spectrometry system for data

acquisition.[2]

Counting Procedure:

After irradiation, transfer the activated samarium sample and gold monitor foil to the HPGe

detector.

Begin counting promptly after the end of irradiation to measure the activity of short-lived

radionuclides.[2]

For longer-lived radionuclides, a cooling time (e.g., >8 hours) may be necessary to allow

for the decay of interfering short-lived activities.[2]
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Acquire gamma-ray spectra for both the samarium sample and the gold monitor foil.

Perform multiple measurements over time to construct a radioactive decay curve.[2]

Protocol 4: Data Analysis
Spectrum Analysis:

Analyze the acquired gamma-ray spectra using appropriate software (e.g., Hypermet PC)

to identify the characteristic gamma-ray peaks of ¹⁵³Sm (e.g., 103.2 keV) and ¹⁹⁸Au (411.8

keV).[2]

Determine the net peak area for the gamma-ray lines of interest.

Activity Determination:

Convert the gamma-ray count rates to decay rates by correcting for the gamma-ray

intensities (branching ratios), detector efficiency at the specific gamma-ray energies, and

other experimental factors.[5]

Cross-Section Calculation:

The unknown cross-section of the ¹⁵²Sm(n,γ)¹⁵³Sm reaction is determined relative to the

well-known cross-section of the ¹⁹⁷Au(n,γ)¹⁹⁸Au monitor reaction.

The cross-section can be calculated using the activation formula, which relates the

measured activities to the neutron flux, irradiation time, decay constants, and number of

target nuclei.

Apply corrections for gamma-ray attenuation and neutron self-shielding effects within the

sample.[3]

Visualizations
Experimental Workflow
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Experimental Workflow for Neutron Capture on ¹⁵²Sm
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Caption: A flowchart illustrating the key stages of the experimental process for measuring the

neutron capture cross-section of ¹⁵²Sm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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